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Compound of Interest

Compound Name: 4-Hydroxyacetophenone oxime

Cat. No.: B195520 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

analytical data, and known hazards associated with 4'-Hydroxyacetophenone Oxime (CAS

34523-34-7). This compound is primarily recognized as a process impurity in the synthesis of

the widely used analgesic, Acetaminophen (Paracetamol), where it is designated as

Paracetamol EP Impurity G.[1]

Chemical and Physical Properties
4'-Hydroxyacetophenone oxime is an organic compound featuring both a hydroxyl and an

oxime functional group.[2] It typically appears as a white to pale yellow crystalline solid.
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Property Value Source

CAS Number 34523-34-7 [3]

Molecular Formula C₈H₉NO₂ [3]

Molecular Weight 151.16 g/mol [1][3]

IUPAC Name
1-(4-hydroxyphenyl)ethan-1-

one oxime
[3]

Synonyms

p-Hydroxyacetophenone

oxime, 4-

Hydroxyacetophenone oxime,

Paracetamol EP Impurity G

[2]

Appearance
White to pale yellow crystalline

powder

Melting Point 142-144 °C N/A

Solubility Soluble in organic solvents [2]

Storage
2-8°C, under an inert

atmosphere
N/A

Synthesis Protocol
A common laboratory-scale synthesis of 4'-Hydroxyacetophenone oxime involves the reaction

of 4'-Hydroxyacetophenone with a hydroxylamine salt in the presence of a base.

Experimental Protocol: Oximation of 4'-
Hydroxyacetophenone
Materials:

4'-Hydroxyacetophenone

Hydroxylamine hydrochloride (NH₂OH·HCl)

Potassium hydroxide (KOH)
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Ethanol

Water

Procedure:

Dissolve 4'-Hydroxyacetophenone in ethanol in a round-bottom flask.

In a separate beaker, prepare an aqueous solution of hydroxylamine hydrochloride and

potassium hydroxide.

Add the hydroxylamine solution to the flask containing the 4'-Hydroxyacetophenone solution.

Reflux the reaction mixture for a specified period, monitoring the reaction progress by Thin

Layer Chromatography (TLC).

After completion, cool the reaction mixture to room temperature.

Pour the mixture into cold water to precipitate the product.

Filter the crude product, wash with cold water, and dry under vacuum.

Recrystallize the crude product from a suitable solvent system (e.g., ethanol/water) to obtain

pure 4'-Hydroxyacetophenone oxime.

DOT Script for Synthesis Workflow
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Synthesis workflow for 4'-Hydroxyacetophenone oxime.

Analytical Data
The identity and purity of synthesized 4'-Hydroxyacetophenone oxime can be confirmed using

various analytical techniques.

Analytical Technique Data

¹H NMR (DMSO-d₆, 500 MHz)

δ 10.86 (1H, s, OH, oxime), 9.67 (1H, s, OH,

phenolic), 7.45 (2H, d, J=7.5 Hz, 2 x Ar-CH),

6.75 (2H, d, J=6.8 Hz, 2 x Ar-CH), 2.07 (3H, s,

CH₃)

Mass Spectrometry (m/z)
151 (M⁺, 100%), 134 (40%), 119 (30%), 110

(15%), 94 (60%), 65 (80%)

High-Performance Liquid Chromatography (HPLC): A reverse-phase HPLC method can be

employed for the analysis of 4'-Hydroxyacetophenone. A typical mobile phase consists of a

mixture of acetonitrile and water with an acidic modifier like phosphoric acid or formic acid for

Mass Spectrometry compatibility.[4]
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Hazards and Toxicological Information
4'-Hydroxyacetophenone oxime is classified as a hazardous substance. The following table

summarizes the known hazards based on available Safety Data Sheets (SDS).

Hazard Category GHS Classification Precautionary Statements

Acute Toxicity (Oral) Category 4

H302: Harmful if swallowed.

P264, P270, P301+P312,

P330, P501.

Skin Corrosion/Irritation Category 2

H315: Causes skin irritation.

P264, P280, P302+P352,

P321, P332+P313,

P362+P364.[3]

Serious Eye Damage/Irritation Category 2A

H319: Causes serious eye

irritation. P264, P280,

P305+P351+P338,

P337+P313.[3]

Germ Cell Mutagenicity
Suspected of causing genetic

defects.

P201, P202, P280,

P308+P313, P405, P501.

Carcinogenicity Suspected of causing cancer.
P201, P202, P280,

P308+P313, P405, P501.

Handling Precautions:

Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and

a lab coat.

Handle in a well-ventilated area or under a fume hood.

Avoid breathing dust.

Wash hands thoroughly after handling.

Biological Context and Significance
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The primary significance of 4'-Hydroxyacetophenone oxime in the pharmaceutical industry is its

status as a known impurity of Acetaminophen (Paracetamol).[1] Its presence in the final drug

product is strictly monitored and controlled. While oxime-containing compounds can exhibit a

range of biological activities, there is limited specific research on the pharmacological or

toxicological effects of 4'-Hydroxyacetophenone oxime itself.[2] Its hazard profile suggests that

its levels in pharmaceutical preparations should be minimized.

DOT Script for Logical Relationship
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Relationship of 4'-Hydroxyacetophenone oxime to Paracetamol.

Disclaimer: This document is intended for informational purposes for a technical audience and

should not be considered a substitute for a formal safety data sheet or professional scientific

guidance. Always consult the relevant safety documentation before handling this chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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